Cas no 1935360-89-6 (Methyl 5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate)

• Product Name: Methyl 5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate
• CAS No: 1935360-89-6
• CID: 4630376
• Update Time: 2025-06-08

Methyl 5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate

Additional information on Methyl 5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate

Comprehensive Overview of Methyl 5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate (CAS No. 1935360-89-6)

Methyl 5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate (CAS No. 1935360-89-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolo[5,1-b][1,3]oxazepine derivatives, which are known for their versatility in drug discovery and material science. Researchers are increasingly exploring its applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and inflammatory diseases.

The molecular structure of Methyl 5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate combines a pyrazole ring fused with a 1,3-oxazepine scaffold, offering a promising platform for structure-activity relationship (SAR) studies. Its ester functional group (methyl carboxylate) further enhances its reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential as a building block for designing small-molecule inhibitors and modulators of protein-protein interactions, aligning with the growing demand for targeted drug delivery systems.

In the context of green chemistry, CAS No. 1935360-89-6 has been investigated for its compatibility with sustainable synthesis methods, such as catalysis and microwave-assisted reactions. This aligns with the global shift toward eco-friendly chemical processes, a topic frequently searched by professionals in pharmaceutical manufacturing and academic research. The compound's stability under mild conditions also makes it suitable for high-throughput screening (HTS) applications, a key focus area in drug discovery pipelines.

From a commercial perspective, Methyl 5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate is available through specialized chemical suppliers and contract research organizations (CROs). Its pricing and purity (typically ≥95% by HPLC) are critical factors for buyers, as reflected in frequent search queries like "CAS 1935360-89-6 suppliers" and "pyrazolo-oxazepine derivatives price." Analytical data, including NMR and mass spectrometry profiles, are often provided to ensure quality compliance with Good Laboratory Practice (GLP) standards.

Emerging trends in computational chemistry have further propelled interest in this compound. Molecular docking simulations suggest its affinity for G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Additionally, its logP and solubility parameters make it a candidate for formulation optimization, addressing common challenges in oral bioavailability enhancement—a frequent search term among pharmacokinetics researchers.

In summary, Methyl 5,6,7,8-tetrahydropyrazolo[5,1-b][1,3]oxazepine-2-carboxylate (CAS No. 1935360-89-6) represents a multifaceted compound with applications spanning drug development, material science, and sustainable chemistry. Its growing prominence in peer-reviewed literature and patent filings underscores its potential to address unmet needs in life sciences, making it a subject of ongoing exploration and innovation.